Cas no 1178351-45-5 (ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate)

• Product Name: ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate
• CAS No: 1178351-45-5
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• MDL: MFCD12862944
• CID: 5206214
• PubChem ID: 45496758
• Update Time: 2025-06-08

ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-((3-methoxybenzyl)amino)-2-oxoacetate
• ethyl 2-[(3-methoxyphenyl)methylamino]-2-oxoacetate
• ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate
• ETHYL ([(3-METHOXYPHENYL)METHYL]CARBAMOYL)FORMATE
• ETHYL([(3-METHOXYPHENYL)METHYL]CARBAMOYL)FORMATE
• Acetic acid, 2-[[(3-methoxyphenyl)methyl]amino]-2-oxo-, ethyl ester

• MDL： MFCD12862944
• Inchi： 1S/C12H15NO4/c1-3-17-12(15)11(14)13-8-9-5-4-6-10(7-9)16-2/h4-7H,3,8H2,1-2H3,(H,13,14)
• InChI Key： DDIJIEQEMYOTGQ-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(=C1)CNC(C(=O)OCC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• XLogP3: 1.7
• Topological Polar Surface Area: 64.599

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate

Ethyl {[(3-Methoxyphenyl)methyl]carbamoyl}formate: A Comprehensive Overview

Ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate, with the CAS registry number 1178351-45-5, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields. This compound, which belongs to the class of esters, is characterized by its complex structure, incorporating both aromatic and carbamate functionalities. The 3-methoxyphenyl group adds a layer of complexity to its structure, making it a subject of interest for researchers in organic chemistry, pharmacology, and materials science.

The synthesis of ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate involves a series of carefully controlled reactions, often starting from readily available starting materials. The incorporation of the methoxyphenyl group is achieved through nucleophilic aromatic substitution or other coupling reactions, depending on the specific synthetic pathway employed. The final product is obtained through esterification, which ensures the stability and functionality of the compound. Recent advancements in catalytic methods have made the synthesis of this compound more efficient and scalable, paving the way for its broader application in industrial settings.

One of the most promising applications of ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate lies in its potential as a precursor for bioactive molecules. Researchers have explored its role in drug design, particularly in the development of novel therapeutic agents targeting various diseases. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and antioxidant properties, making them valuable candidates for pharmacological research. The carbamoyl group within its structure plays a crucial role in these activities, as it can interact with biological systems in ways that are both specific and effective.

In addition to its pharmacological applications, ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate has also found use in materials science. Its ability to form stable ester linkages makes it an ideal candidate for the synthesis of advanced polymers and coatings. Recent research has focused on its application in creating biodegradable materials, which are increasingly sought after in industries such as packaging and agriculture. The methoxyphenyl group contributes to the mechanical properties of these materials, while the ester functionality ensures their compatibility with existing manufacturing processes.

The environmental impact of ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate has also been a topic of interest among scientists. Studies have shown that this compound exhibits low toxicity to aquatic organisms under controlled conditions, making it a safer alternative to traditional chemicals in certain applications. However, further research is needed to fully understand its long-term effects on ecosystems and human health.

From a structural perspective, ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate is a fascinating molecule due to its combination of functional groups. The carbamoyl group provides opportunities for hydrogen bonding and other intermolecular interactions, while the methoxyphenyl group introduces aromaticity and electronic complexity. This duality makes it a versatile building block for organic synthesis and a valuable tool for chemists exploring new molecular architectures.

In conclusion, ethyl {[(3-methoxyphenyl)methyl]carbamoyl}formate (CAS No. 1178351-45-5) is a compound with significant potential across multiple disciplines. Its unique structure and functional groups make it an attractive target for research and development in areas ranging from drug discovery to materials science. As our understanding of this compound continues to grow, so too will its applications, ensuring its place as an important molecule in the chemical landscape.